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Compound Focus: PF-06422913

CAS No.: 1539296-46-2

Cat. No.: S539171

Frequently Asked Questions (FAQSs)

Q1: What microscopic skin lesions are associated with mGluR5 NAMs in non-human primates?

o A1l: In cynomolgus macaques, treatment with mGIuR5 NAMs causes microscopic skin lesions
characterized by lymphocytic interface inflammation, subepidermal bullae, and individual
keratinocyte vacuolation/necrosis [1].

Q2: What is the suspected mechanism behind these skin findings?

o A2: The evidence suggests a Type-1V delayed hypersensitivity reaction. This is supported
by the T-lymphocyte-dominated inflammatory infiltrate and the fact that upon rechallenge after a
dosing holiday, lesions developed with a more rapid onset [1].

Q3: Are the skin lesions specific to one compound or seen across the entire drug class?

o A3: These lesions were observed with three different orally administered mGluR5 NAMs,
indicating the effect may be a class effect. The study noted the occurrence "across different
chemotypes," meaning it happened with different molecular structures within the same drug
class [1].

Q4: Which specific mGluRS5 inhibitors are known to cause these effects?

o A4: Published literature has reported these lesions with compounds including Basimglurant
(RG7090), AZD6538, and AZD9272 [1] [2]. Please note that the data for PF-06422913
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specifically is not detailed in the available search results, so caution and cross-reference with
internal data are advised.

Comparative Data on mGIuRS5 Inhibitors & Associated
Lesions

The table below summarizes key information on mGluRS5 inhibitors for which data is available, highlighting

the association with dermatological findings.

Table 1: Profile of Selected mGluR5 Negative Allosteric Modulators (NAMs)

Primary Evidence of .
Compound L . . . . Key Pathological
Indication (from Potency (IC50/Ki) Skin Lesions in
Name Features
research) Macaques
PF-06422913 Information Information Not specified in  Not specified in
Limited Limited results results
Basimglurant Research Kd =1.1 nM [2] Reported [1] Lymphocytic interface
(RG7090) Compound inflammation,
subepidermal bullae
[1]
AZDG6538 Neuropathic rat mGIuRS5: 3.2 Reported [1] Lymphocytic interface
Pain nM; human inflammation,
mGIuR5: 13.4 nM subepidermal bullae
[2] [1]
AZD9272 Research rat mGIuR5: 2.6 Reported [1] Lymphocytic interface
Compound nM; human inflammation,
MGIuUR5: 7.6 nM subepidermal bullae
[2] [1]
VU6043653 Research IC50 =325 nM (h Information Information Limited
Compound mGlub5) [2] Limited
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Troubleshooting Guide: Investigating Skin Lesions

If you observe skin lesions in a non-human primate study, the following diagnostic workflow can help
characterize the findings. This diagram outlines a systematic approach from initial observation to a proposed

mechanism.

Skin Lesion

[Observe Macroscopic)

If interface dermatitis
& bullae present

If CD3+/CD4+
-cells dominant

Click to download full resolution via product page
The corresponding recommended experimental protocols are detailed below.

Table 2: Experimental Protocols for Lesion Characterization
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Investigation Area

Recommended
Methodology

Specific Protocol & Key Observations

Gross Pathology

Histopathology

Immunophenotyping

Mechanistic
Confirmation

Clinical Observation &
Photography

H&E Staining &
Microscopy

Immunohistochemistry
(IHC)

Rechallenge Study

Document the onset (typically after 8-9 days of
dosing), location (often genital region in males,
generalized erythema in both sexes), and
progression of macroscopic lesions [1].

Identify key microscopic features: lymphocytic
interface inflammation, subepidermal bullae
(blisters), and individual keratinocyte
vacuolation/necrosis [1].

Characterize the inflammatory infiltrate. The
typical finding is a dominance of CD3 and CD4
positive T lymphocytes, with minimal CD68+
macrophages and rare CD8+ T lymphocytes [1].

After a dosing holiday and lesion resolution,
rechallenge with the compound. A more rapid
clinical onset of lesions strongly supports a
delayed hypersensitivity reaction [1].

Important Note on Data Limitations

The search results I obtained do not contain specific experimental data or visual guides for PF-06422913
itself. The information provided here is based on findings from closely related compounds in the same
drug class [1]. This strongly suggests a potential class effect, but you should treat this as a guide and verify

all protocols and findings against your specific compound data and internal safety studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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06422913-subepidermal-bullae-microscopic-lesions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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